Cas no 1509694-75-0 (Cyclobutanamine, 3-(2,4-difluorophenyl)-)

• Product Name: Cyclobutanamine, 3-(2,4-difluorophenyl)-
• CAS No: 1509694-75-0
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 5251998
• Update Time: 2025-05-24

Cyclobutanamine, 3-(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-(2,4-difluorophenyl)-

• Inchi： 1S/C10H11F2N/c11-7-1-2-9(10(12)5-7)6-3-8(13)4-6/h1-2,5-6,8H,3-4,13H2
• InChI Key： ALHYEFOMKYCSKU-UHFFFAOYSA-N
• SMILES： C1(N)CC(C2=CC=C(F)C=C2F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Cyclobutanamine, 3-(2,4-difluorophenyl)-

Cyclobutanamine, 3-(2,4-difluorophenyl)- (CAS No. 1509694-75-0): A Comprehensive Overview in Modern Chemical Biology

Cyclobutanamine, 3-(2,4-difluorophenyl)-, identified by its CAS number 1509694-75-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclobutane ring substituted with an amine group and a 2,4-difluorophenyl moiety, exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug discovery and molecular studies.

The structural motif of Cyclobutanamine, 3-(2,4-difluorophenyl)- combines the rigidity of the cyclobutane ring with the electron-withdrawing effect of the fluorine atoms in the phenyl group. This combination not only influences its electronic properties but also its potential interactions with biological targets. The presence of both an amine and a difluorophenyl group suggests that this compound may exhibit dual functionality, making it a promising scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate metabolic stability, lipophilicity, and binding interactions. The fluorine atoms in the 2,4-difluorophenyl group of Cyclobutanamine, 3-(2,4-difluorophenyl)- play a crucial role in these properties. For instance, fluorine substitution can increase the metabolic stability of a molecule by resisting oxidative degradation, which is a common issue in drug development. Additionally, the electron-withdrawing nature of fluorine can enhance the binding affinity of a drug molecule to its target by increasing the positive charge density on key functional groups.

One of the most compelling aspects of Cyclobutanamine, 3-(2,4-difluorophenyl)- is its potential application in the development of novel therapeutic agents. The cyclobutane ring provides a rigid framework that can be engineered to fit specific binding pockets of biological targets such as enzymes and receptors. Meanwhile, the amine group can serve as a hydrogen bond acceptor or donor, further enhancing interactions with biological molecules. The combination of these features makes this compound an attractive candidate for medicinal chemists looking to design molecules with high specificity and efficacy.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. Compounds like Cyclobutanamine, 3-(2,4-difluorophenyl)- have shown promise in inhibiting key enzymes involved in cancer cell proliferation and survival. For example, fluorinated analogs of kinase inhibitors have demonstrated improved pharmacokinetic profiles and increased therapeutic efficacy in preclinical studies. The structural features of this compound suggest that it may be capable of disrupting critical signaling pathways in cancer cells, making it a potential lead compound for further development.

The synthesis of Cyclobutanamine, 3-(2,4-difluorophenyl)- involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include the introduction of the cyclobutane ring followed by functionalization with the amine and difluorophenyl groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently. The use of such methods not only improves synthetic efficiency but also allows for greater control over regioselectivity and stereoselectivity.

In addition to its pharmaceutical applications, Cyclobutanamine, 3-(2,4-difluorophenyl)- has potential uses in materials science and chemical biology research. Its unique structural features make it a valuable building block for designing novel materials with specific electronic properties. For instance, fluorinated aromatic compounds are often used in organic electronics due to their ability to enhance charge transport properties. Furthermore, this compound can serve as a tool molecule for studying enzyme mechanisms and protein-ligand interactions.

The growing body of research on fluorinated compounds underscores their importance in modern chemical biology. As our understanding of their structural and functional properties continues to expand, so does their potential for applications in medicine and materials science. The case of Cyclobutanamine, 3-(2,4-difluorophenyl)- exemplifies how carefully designed molecular scaffolds can lead to innovative solutions in various scientific domains.

In conclusion, Cyclobutanamine, 3-(2,4-difluorophenyl)- (CAS No. 1509694-75-0) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and functional properties make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents. As ongoing research continues to uncover new applications for this compound and similar molecules، its importance is likely to grow even further.